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Compound of Interest

Compound Name: Br-PEG4-OH

Cat. No.: B1667892 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Storage, and Disposal of Br-PEG4-OH.

This document provides crucial safety and logistical information for the handling of Br-PEG4-
OH (1-Bromo-2-[2-(2-hydroxyethoxy)ethoxy]ethane), a common PEG-based linker used in the

synthesis of PROTACs and other drug development applications. Adherence to these

guidelines is essential to ensure personal safety and minimize environmental impact.

Immediate Safety and Hazard Information
Br-PEG4-OH is a chemical that may cause irritation to the eyes, skin, and mucous

membranes. While not classified as acutely hazardous, direct contact and inhalation should be

avoided. In case of fire, it may release irritating gases.

Emergency Contact Information:

In case of emergency, immediately call your institution's emergency response number.

For chemical spills, follow your institution's established spill response protocol.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Br-PEG4-OH in various laboratory settings.
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Activity Eye Protection Hand Protection Body Protection
Respiratory

Protection

Receiving and

Storage

Safety glasses

with side shields
Nitrile gloves

Standard lab

coat

Not generally

required

Weighing and

Aliquoting

(Solid/Liquid)

Chemical splash

goggles

Nitrile gloves

(consider double-

gloving)

Standard lab

coat

Recommended if

not performed in

a fume hood

Solution

Preparation and

Transfers

Chemical splash

goggles
Nitrile gloves

Standard lab

coat

Work in a well-

ventilated area or

chemical fume

hood

Handling Large

Quantities (>100

mL)

Chemical splash

goggles and face

shield

Chemical-

resistant gloves

(e.g., neoprene

or butyl rubber)

over nitrile

gloves

Chemical-

resistant apron

over a lab coat

Required;

conduct all

operations in a

chemical fume

hood

Spill Cleanup

Chemical splash

goggles and face

shield

Heavy-duty,

chemical-

resistant gloves

Chemical-

resistant apron

over a lab coat

Respirator with

organic vapor

cartridge may be

necessary

depending on

spill size and

location

Waste Disposal
Chemical splash

goggles
Nitrile gloves

Standard lab

coat

Work in a well-

ventilated area or

chemical fume

hood

Operational and Disposal Plans
A systematic approach to handling Br-PEG4-OH from receipt to disposal is critical for safety

and experimental reproducibility.
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Experimental Protocol: Step-by-Step Handling
Procedures
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.
Verify that the container is properly labeled with the chemical name, CAS number (85141-94-
2), and any hazard warnings.
Wear safety glasses and nitrile gloves during inspection.

2. Storage:

Store Br-PEG4-OH in a tightly sealed, original container.
Recommended storage is in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents.
For long-term storage (months to years), a temperature of -20°C is recommended. For short-
term storage (days to weeks), 0-4°C is suitable.

3. Preparation for Use (Weighing and Dissolving):

All weighing and solution preparation should be conducted in a chemical fume hood to avoid
inhalation of any potential vapors.
Wear chemical splash goggles, a lab coat, and nitrile gloves.
Use a dedicated, clean spatula for weighing the desired amount of Br-PEG4-OH.
To prepare a stock solution, slowly add the Br-PEG4-OH to the chosen solvent (e.g., DMSO)
while stirring to ensure complete dissolution.

4. Use in Experiments:

When transferring solutions of Br-PEG4-OH, use appropriate volumetric glassware to ensure
accuracy.
Avoid creating aerosols or splashes.
Ensure all reaction vessels are properly labeled.

Disposal Plan: A Step-by-Step Guide
1. Waste Segregation and Collection:
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Halogenated Organic Waste: All waste containing Br-PEG4-OH, including contaminated
consumables (e.g., pipette tips, gloves), must be collected in a designated, properly labeled
"Halogenated Organic Waste" container.[1] Do not mix with non-halogenated waste.
Aqueous Waste: Aqueous solutions containing Br-PEG4-OH should also be collected as
halogenated waste. Do not dispose of down the drain.
Solid Waste: Contaminated solid waste such as gloves, paper towels, and weighing paper
should be placed in a sealed bag and then into the solid halogenated waste container.

2. Waste Container Management:

Use a chemically compatible container with a secure, tight-fitting lid.
The container must be clearly labeled with "Hazardous Waste," "Halogenated Organic
Compounds," and a list of all contents, including Br-PEG4-OH.
Keep the waste container closed at all times except when adding waste.
Store the waste container in a designated satellite accumulation area within the laboratory.

3. Final Disposal:

Arrange for the disposal of the halogenated waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.
Follow all institutional and local regulations for hazardous waste disposal.

Emergency Procedures
Inhalation:

Move the individual to fresh air immediately.

If breathing is difficult, administer oxygen.

If breathing has stopped, begin artificial respiration.

Seek immediate medical attention.

Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

Remove any contaminated clothing.
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If irritation persists, seek medical attention.

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion:

Do NOT induce vomiting.

If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person.

Seek immediate medical attention.

Spill Response:

Small Spills (in a fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand,

or earth). Place the absorbent material into a sealed container for disposal as halogenated

waste. Clean the spill area with a suitable solvent, and then wash with soap and water.

Large Spills (outside a fume hood): Evacuate the area and prevent entry. Contact your

institution's emergency response team immediately.

Visual Workflow for Handling Br-PEG4-OH
The following diagram illustrates the key steps in the safe handling and disposal of Br-PEG4-
OH.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1667892?utm_src=pdf-body
https://www.benchchem.com/product/b1667892?utm_src=pdf-body
https://www.benchchem.com/product/b1667892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving & Storage

Handling & Use

Waste Management

Receive & Inspect Package

Store Appropriately
(-20°C long-term)

Safe Storage

Weigh in Fume Hood

Prepare for Use

Dissolve in Solvent

Solution Prep

Use in Experiment

Experimental Use

Collect Liquid Halogenated Waste

Liquid Waste

Collect Solid Halogenated Waste

Solid Waste

Dispose via EHS

Proper Disposal Proper Disposal

Click to download full resolution via product page

Caption: Workflow for handling Br-PEG4-OH from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1667892?utm_src=pdf-custom-synthesis
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/product/b1667892#personal-protective-equipment-for-handling-br-peg4-oh
https://www.benchchem.com/product/b1667892#personal-protective-equipment-for-handling-br-peg4-oh
https://www.benchchem.com/product/b1667892#personal-protective-equipment-for-handling-br-peg4-oh
https://www.benchchem.com/product/b1667892#personal-protective-equipment-for-handling-br-peg4-oh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

